6-benzyl-2-(2-phenylethylamino)-1,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one

• IUPAC Name: 6-benzyl-2-(2-phenylethylamino)-1,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one
• InChI: InChI=1S/C22H24N4O/c27-21-19-16-26(15-18-9-5-2-6-10-18)14-12-20(19)24-22(25-21)23-13-11-17-7-3-1-4-8-17/h1-10H,11-16H2,(H2,23,24,25,27)
• InChI Key: UULAOQOVAGYAIR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NC(=NC2=O)NCCC3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C22H24N4O
• Molecular Weight: 360.5 g/mol

Description

The compound identified as “6-benzyl-2-(2-phenylethylamino)-1,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one” is a chemical entity with unique properties and applications. It is important in various fields of scientific research and industrial applications due to its distinct chemical structure and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of “6-benzyl-2-(2-phenylethylamino)-1,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one” involves specific synthetic routes and reaction conditions. The synthesis typically requires a series of chemical reactions that are carefully controlled to ensure the desired product is obtained with high purity and yield. The exact synthetic route and reaction conditions can vary depending on the desired application and the scale of production.

Industrial Production Methods: In industrial settings, the production of “this compound” is optimized for efficiency and cost-effectiveness. This often involves the use of large-scale reactors and continuous production processes. The industrial production methods are designed to maximize yield while minimizing waste and environmental impact.

Chemical Reactions Analysis

Types of Reactions: “6-benzyl-2-(2-phenylethylamino)-1,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one” undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are fundamental to its reactivity and are utilized in different applications.

Common Reagents and Conditions: The common reagents and conditions used in the reactions of “this compound” include strong oxidizing agents, reducing agents, and catalysts. The specific conditions, such as temperature and pressure, are carefully controlled to achieve the desired reaction outcome.

Major Products: The major products formed from the reactions of “this compound” depend on the type of reaction and the reagents used. These products are often intermediates or final compounds used in various applications, including pharmaceuticals and materials science.

Scientific Research Applications

“6-benzyl-2-(2-phenylethylamino)-1,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one” has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it is studied for its potential effects on biological systems and its use in drug development. In medicine, “this compound” is investigated for its therapeutic potential and its role in the treatment of various diseases. In industry, it is used in the production of materials and chemicals with specific properties.

Mechanism of Action

The mechanism of action of “6-benzyl-2-(2-phenylethylamino)-1,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one” involves its interaction with specific molecular targets and pathways. These interactions can lead to various effects, depending on the application. The molecular targets and pathways involved are studied to understand the compound’s effects and to optimize its use in different applications.

Comparison with Similar Compounds

Similar Compounds: “6-benzyl-2-(2-phenylethylamino)-1,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one” can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with similar chemical structures or reactivity. These comparisons help to understand the distinct properties and applications of “this compound”.

Uniqueness: The uniqueness of “this compound” lies in its specific chemical structure and reactivity, which make it suitable for various applications. Its distinct properties set it apart from other similar compounds and make it valuable in scientific research and industrial applications.